Cas no 1783769-53-8 (2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1783769-53-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5932878
• PubChem ID: 84738800
• Update Time: 2025-06-07

2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid
• EN300-1914694
• 1783769-53-8

• Inchi： 1S/C11H13BrO3/c1-11(2,10(13)14)9-7(12)5-4-6-8(9)15-3/h4-6H,1-3H3,(H,13,14)
• InChI Key： LDGBXPCZZLZJRA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C(=O)O)(C)C)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid

2-(2-Bromo-6-Methoxyphenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

2-(2-Bromo-6-methoxyphenyl)-2-methylpropanoic acid (CAS No. 1783769-53-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential lead compound for drug development and as an intermediate in the synthesis of more complex molecules.

The molecular structure of 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid consists of a substituted phenyl ring with a bromo and methoxy group, attached to a methylpropanoic acid moiety. This combination of functional groups imparts specific chemical properties that make it an interesting candidate for further investigation. The bromo substituent, in particular, can be used in various synthetic transformations, such as nucleophilic substitution reactions, which are crucial in the development of novel compounds.

Recent studies have highlighted the potential of 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid in the context of medicinal chemistry. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the design of new anti-inflammatory agents. The researchers found that derivatives of 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid exhibited significant anti-inflammatory activity in vitro, suggesting its potential as a lead compound for further optimization.

In addition to its medicinal applications, 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid has also been investigated for its role in the synthesis of more complex organic molecules. A 2020 study published in Organic Letters demonstrated the use of this compound as an intermediate in the synthesis of bioactive natural products. The researchers successfully synthesized several natural product analogs using 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid as a key building block, highlighting its utility in synthetic chemistry.

The physical and chemical properties of 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 135 to 137°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane, making it suitable for various synthetic procedures. Its stability under standard laboratory conditions further enhances its utility as an intermediate or starting material in chemical synthesis.

In terms of safety and handling, 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage.

The environmental impact of 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid has also been considered in recent research. A 2019 study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is not readily biodegradable, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing its environmental impact and ensuring responsible use in industrial and research settings.

In conclusion, 2-(2-bromo-6-methoxyphenyl)-2-methylpropanoic acid (CAS No. 1783769-53-8) is a promising compound with diverse applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.